Cas no 133626-76-3 (N-(11-ethyl-6-methyl-5-oxo-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-9-yl)acetamide)

• Product name: N-(11-ethyl-6-methyl-5-oxo-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-9-yl)acetamide
• CAS No: 133626-76-3
• MF: C₁₇H₁₈N₄O₂
• MW: 310.35042
• CID: 1233543
• PubChem ID: 453283

N-(11-ethyl-6-methyl-5-oxo-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-9-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(11-ethyl-6-methyl-5-oxo-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-9-yl)acetamide
• acetamide, N-(11-ethyl-6,11-dihydro-6-methyl-5-oxo-5H-pyrido[2,3-b][1,5]benzodiazepin-9-yl)-
• N-(11-ethyl-6-methyl-5-oxopyrido[3,2-c][1,5]benzodiazepin-9-yl)acetamide
• N-(11-ethyl-6-methyl-5-oxo-pyrido[3,2-c][1,5]benzodiazepin-9-yl)acetamide
• 9-Acetylamino-N11-ethyl-N6-methyl-6,11-dihydro-5H-pyrido(2,3-b)(1,5)benzodiazepin-5-one
• CHEMBL308229
• DTXSID30158220
• 9-Acetylamino-N11-ethyl-N6-methyl-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one
• 133626-76-3

• Inchi： InChI=1S/C17H18N4O2/c1-4-21-15-10-12(19-11(2)22)7-8-14(15)20(3)17(23)13-6-5-9-18-16(13)21/h5-10H,4H2,1-3H3,(H,19,22)
• InChI Key： FVGOWERAAKTYDD-UHFFFAOYSA-N
• SMILES： CCN1C2=C(C=CC(=C2)NC(=O)C)N(C(=O)C3=C1N=CC=C3)C

Computed Properties

• Exact Mass: 310.14314
• Monoisotopic Mass: 310.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.54